Cas no 102363-08-6 (3,9-Epoxy-3H-azirino[2,3-c][1]benzazocine-5-carboxaldehyde,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,9,9a-hexahydro-7,9-dihydroxy-,(1aS,3R,8R,9R,9aS)-)

• Product Name: 3,9-Epoxy-3H-azirino[2,3-c][1]benzazocine-5-carboxaldehyde,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,9,9a-hexahydro-7,9-dihydroxy-,(1aS,3R,8R,9R,9aS)-
• CAS No: 102363-08-6
• Molecular Formula: C₁₄H₁₅N₃O₆
• Molecular Weight: 321.2854
• CID: 158392
• PubChem ID: 130513

3,9-Epoxy-3H-azirino[2,3-c][1]benzazocine-5-carboxaldehyde,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,9,9a-hexahydro-7,9-dihydroxy-,(1aS,3R,8R,9R,9aS)- Properties

Names and Identifiers

• 3,9-Epoxy-3H-azirino[2,3-c][1]benzazocine-5-carboxaldehyde,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,9,9a-hexahydro-7,9-dihydroxy-,(1aS,3R,8R,9R,9aS)-
• 3,9-Epoxy-3H-azirino[2,3-c][1]benzazocine-5-carboxaldehyde,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,9,9a-hexahydro-7,9-dihydro
• [(1aR,8R,9R,9aR)-5-formyl-7,9-dihydroxy-1,1a,2,8,9,9a-hexahydro-3,9-epoxyazireno[2,3-c][1]benzazocin-8-yl]methyl carbamate
• Carbamic acid (8R,10S,12S)-4-formyl-6,9-dihydroxy-14-oxa-1,11-diazatetracyclo[7.4.1.0(2,7).0(10,12)]tetradeca-2,4,6-trien-8-ylmethyl ester
• FR-900482
• [(8R,9R,10R,12R)-4-formyl-6,9-dihydroxy-14-oxa-1,11-diazatetracyclo[7.4.1.02,7.010,12]tetradeca-2(7),3,5-trien-8-yl]methyl carbamate
• FR 900482
• FR900482
• 4-formyl-6,9-dihydroxy-14-oxa-1,11-diazatetracyclo(7.4.1.O(2,7).O(10,12))tetradeca-2,4,6-triene-8-ylmethyl carbamate
• (5-Formyl-7,9-dihydroxy-1,1a,2,8,9,9a-hexahydro-3,9-epoxyazireno[2,3-c][1]benzazocin-8-yl)methyl hydrogen carbonimidate
• 3,9-Epoxy-3H-azirino(2,3-c)(1)benzazocine-5-carboxaldehyde, 8-(((aminocarbonyl)oxy)methyl)-1,1a,2,8,9,9a-hexahydro-7,9-dihydroxy-
• BRN 4886722
• 102363-08-6
• 3,9-Epoxy-3H-azirino(2,3-c)(1)benzazocine-5-carboxaldehyde, 1,1a,2,8,9,9a-hexahydro-8-(((aminocarbonyl)oxy)methyl)-7,9-dihydroxy-
• DTXSID80907402
• Antibiotic FR 900482

• InChIKey： XVPSPMLUMQEEIU-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H15N3O6/c15-13(20)22-5-7-11-9(1-6(4-18)2-10(11)19)17-3-8-12(16-8)14(7,21)23-17/h1-2,4,7-8,12,16,19,21H,3,5H2,(H2,15,20)
• SMILES： NC(OCC1C2C(=CC(=CC=2N2OC1(C1NC1C2)O)C=O)O)=O

Computed Properties

• Exact Mass: 321.096085g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 321.096085g/mol
• Heavy Atom Count: 23
• Complexity: 533
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.1
• Topological Polar Surface Area: 144Ų
• Molecular Weight: 321.28g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids 1-hydroxylamino, 4-unsubstituted benzenoids